N-methyl-1-(1-methyl-5-nitroimidazol-2-yl)methanimine oxide

• CAS No.: 29941-70-6
• Molecular Formula: C6H8N4O3
• Molecular Weight: 184.15 g/mol
• IUPAC Name: N-methyl-1-(1-methyl-5-nitroimidazol-2-yl)methanimine oxide
• InChI: InChI=1S/C6H8N4O3/c1-8(11)4-5-7-3-6(9(5)2)10(12)13/h3-4H,1-2H3
• InChI Key: JPGSNNPGOCFQJD-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=C1C=[N+](C)[O-])[N+](=O)[O-]

Description

N-methyl-1-(1-methyl-5-nitroimidazol-2-yl)methanimine oxide is a useful research compound. Its molecular formula is C6H8N4O3 and its molecular weight is 184.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The corresponding α-(1-ethyl-5-nitroimidazol-2-yl)-N-methylnitrone, α-(1-propyl-5-nitroimidazol-2yl)-N-methylnitrone, and α[1-(2'-acetoxyethyl)-5-nitroimidazol-2-yl]-N-methylnitrone can be prepared in a similar fashion utilizing the respectively 1-substituted-2-formyl-5-nitroimidazoles disclosed in Examples 3 and 5. The corresponding α-(1-methyl-5-nitroimidazol-2-yl)-N-benzylnitrone can also be prepared using N-benzylhydroxylamine hydrochloride in the above reaction with 1-methyl-2-formyl-5-nitroimidazole.

Synthesis routes and methods II

Procedure details

The corresponding α-(1-methyl-5-nitroimidazol-2-yl)-N-benzylnitrone can also be prepared using N-benzylhydroxylamine hydrochloride in the above reaction with 1-methyl-2-formyl-5-nitroimidazole.